Cas no 4210-82-6 (4-[2-(pyridin-3-yl)-1,3-oxazol-5-yl]phenol)

• Product Name: 4-[2-(pyridin-3-yl)-1,3-oxazol-5-yl]phenol
• CAS No: 4210-82-6
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 1516501
• PubChem ID: 442858
• Update Time: 2025-04-21

4-[2-(pyridin-3-yl)-1,3-oxazol-5-yl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[2-(pyridin-3-yl)-1,3-oxazol-5-yl]phenol
• Phenol, 4-[2-(3-pyridinyl)-5-oxazolyl]-
• Phenol, p-[2-(3-pyridyl)-5-oxazolyl]-
• 4-(2-pyridin-3-yl-1,3-oxazol-5-yl)phenol
• 4-[2-(3-Pyridinyl)-5-oxazolyl]phenol
• DTXSID70331979
• Egelenine
• FUXBKWOAAPDDGE-UHFFFAOYSA-N
• SureCN3194240
• 4-[2-(3-Pyridinyl)-1,3-oxazol-5-yl]phenol
• CHEBI:5604
• YTC-F_000321
• AC1L9DIZ
• SCHEMBL3194240
• 4210-82-6
• 4-[2-(3-pyridyl)oxazol-5-yl]phenol
• 4-[2-(3-Pyridinyl)-1,3-oxazol-5-yl]phenol #
• C10596
• YTC_001345
• Halfordinol
• Q27106821

• Inchi： 1S/C14H10N2O2/c17-12-5-3-10(4-6-12)13-9-16-14(18-13)11-2-1-7-15-8-11/h1-9,17H
• InChI Key： FUXBKWOAAPDDGE-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CC=2)=NC=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 238.0743
• Monoisotopic Mass: 238.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.269
• Boiling Point: 461.2°C at 760 mmHg
• Flash Point: 232.7°C
• Refractive Index: 1.618
• PSA: 59.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles
• Natural Products and Extracts Plant Extracts Plant based Halfordia kendack